(Z)-N-(4-ethoxy-3-methylbenzo[d]thiazol-2(3H)-ylidene)-4-((2-methylpiperidin-1-yl)sulfonyl)benzamide

• IUPAC Name: N-(4-ethoxy-3-methyl-1,3-benzothiazol-2-ylidene)-4-(2-methylpiperidin-1-yl)sulfonylbenzamide
• InChI: InChI=1S/C23H27N3O4S2/c1-4-30-19-9-7-10-20-21(19)25(3)23(31-20)24-22(27)17-11-13-18(14-12-17)32(28,29)26-15-6-5-8-16(26)2/h7,9-14,16H,4-6,8,15H2,1-3H3
• InChI Key: IALISACIBJRBMC-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C2C(=CC=C1)SC(=NC(=O)C3=CC=C(C=C3)S(=O)(=O)N4CCCCC4C)N2C
• Molecular Formula: C23H27N3O4S2
• Molecular Weight: 473.6 g/mol

Description

(Z)-N-(4-ethoxy-3-methylbenzo[d]thiazol-2(3H)-ylidene)-4-((2-methylpiperidin-1-yl)sulfonyl)benzamide is a useful research compound. Its molecular formula is C23H27N3O4S2 and its molecular weight is 473.61. The purity is usually 95%.
BenchChem offers high-quality (Z)-N-(4-ethoxy-3-methylbenzo[d]thiazol-2(3H)-ylidene)-4-((2-methylpiperidin-1-yl)sulfonyl)benzamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (Z)-N-(4-ethoxy-3-methylbenzo[d]thiazol-2(3H)-ylidene)-4-((2-methylpiperidin-1-yl)sulfonyl)benzamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Anticancer Activities

Research on similar compounds demonstrates their potential in anticancer applications. For example, derivatives of benzothiazole and benzamides have been synthesized and evaluated for their anticancer properties. These compounds exhibit significant activity against various cancer cell lines, highlighting the importance of the sulfonamide functionality in medicinal chemistry for the development of novel anticancer agents (Gomathi Vellaiswamy & S. Ramaswamy, 2017), (Ö. Yılmaz et al., 2015).

Synthesis Methodologies

Innovative synthesis methods are pivotal for the creation and optimization of these compounds. A noteworthy approach includes the synthesis of pro-apoptotic indapamide derivatives as anticancer agents, demonstrating the versatility and potential of sulfonamide-based compounds in therapy (Ö. Yılmaz et al., 2015). Additionally, methodologies for the high-yield synthesis of related compounds provide a foundation for further exploration and development in pharmacological applications (M. Bobeldijk et al., 1990).

Pharmacological Screening

The pharmacological screening of compounds with similar structures to "(Z)-N-(4-ethoxy-3-methylbenzo[d]thiazol-2(3H)-ylidene)-4-((2-methylpiperidin-1-yl)sulfonyl)benzamide" reveals their potential in treating various ailments beyond cancer. For instance, some compounds have shown promising results in antimicrobial, anti-inflammatory, and anticonvulsant activities, underscoring the broad utility of sulfonamide derivatives in therapeutic settings (Snehal Patel et al., 2009).